Cas no 1209445-42-0 (2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate)

• Product Name: 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate
• CAS No: 1209445-42-0
• MF: C₁₂H₉BrClNO₃S
• MW: 362.62676024437
• CID: 5845893
• PubChem ID: 45905900
• Update Time: 2025-05-22

2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate
• (2-methylphenyl) 5-bromo-2-chloropyridine-3-sulfonate
• AKOS034352389
• EN300-26586820
• Z445035224
• 1209445-42-0

• Inchi： 1S/C12H9BrClNO3S/c1-8-4-2-3-5-10(8)18-19(16,17)11-6-9(13)7-15-12(11)14/h2-7H,1H3
• InChI Key： NYSJJYKZFPRLRL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(=O)(=O)OC1C=CC=CC=1C)Cl

Computed Properties

• Exact Mass: 360.91750g/mol
• Monoisotopic Mass: 360.91750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate

Introduction to 2-Methylphenyl 5-Bromo-2-Chloropyridine-3-Sulfonate (CAS No. 1209445-42-0)

The compound 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate, identified by the CAS registry number 1209445-42-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, chlorine, and a sulfonate group, along with a methylphenyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it valuable in research and industrial applications.

Recent studies have highlighted the importance of compounds like 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate in the development of advanced materials and pharmaceuticals. The sulfonate group, in particular, plays a crucial role in enhancing the compound's reactivity and solubility, which are critical factors in many chemical reactions. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, where its ability to undergo various transformations has proven advantageous.

The structural features of this compound also make it a promising candidate for use in catalytic processes. The presence of halogen atoms (bromine and chlorine) on the pyridine ring contributes to its electronic properties, enabling it to act as an effective ligand in transition metal-catalyzed reactions. This has led to its application in asymmetric synthesis, where precise control over stereochemistry is essential. Recent advancements in catalytic asymmetric synthesis have further underscored the versatility of this compound in generating enantiomerically enriched products.

In addition to its role in organic synthesis, 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate has been investigated for its potential in materials science. Its unique electronic configuration makes it suitable for use in the development of novel polymers and hybrid materials. Studies have shown that incorporating this compound into polymer frameworks can enhance mechanical and thermal stability, opening new avenues for its application in high-performance materials.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and sulfonation processes. Recent optimizations in these reaction conditions have improved yield and purity, making large-scale production more feasible. The ability to synthesize this compound efficiently has been a key factor in its growing popularity across various industries.

From an environmental perspective, researchers have also examined the biodegradability and toxicity of 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate. While it exhibits moderate biodegradability under specific conditions, further studies are required to assess its long-term impact on ecosystems. This information is crucial for ensuring safe handling and disposal practices during industrial use.

In conclusion, 2-methylphenyl 5-bromo-2-chloropyridine-3-sulfonate (CAS No. 1209445-42-0) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an essential component in contemporary chemical research and development.